Cas no 1453176-67-4 (Methyl pyrazolo[1,5-a]pyrimidine-5-carboxylate)

• Product Name: Methyl pyrazolo[1,5-a]pyrimidine-5-carboxylate
• CAS No: 1453176-67-4
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD29905277
• CID: 2951017
• PubChem ID: 89784976
• Update Time: 2025-06-11

Methyl pyrazolo[1,5-a]pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 吡唑[1,5-A]嘧啶-5-羧酸甲酯
• Methyl pyrazolo[1,5-a]pyrimidine-5-carboxylate
• 1453176-67-4
• DS-19335
• SCHEMBL15232471
• Methylpyrazolo[1,5-a]pyrimidine-5-carboxylate
• MFCD29905277
• Pyrazolo[1,5-a]pyrimidine-5-carboxylic acid, methyl ester
• PB40708
• AKOS030632760

• MDL： MFCD29905277
• Inchi： 1S/C8H7N3O2/c1-13-8(12)6-3-5-11-7(10-6)2-4-9-11/h2-5H,1H3
• InChI Key： FCZKDRQJWFMUNZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN2C(=CC=N2)N=1)=O

Computed Properties

• Exact Mass: 177.053826475 g/mol
• Monoisotopic Mass: 177.053826475 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.5
• Molecular Weight: 177.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Methyl pyrazolo[1,5-a]pyrimidine-5-carboxylate

Methyl Pyrazolo[1,5-a]pyrimidine-5-carboxylate (CAS No. 1453176-67-4): A Comprehensive Overview

Methyl pyrazolo[1,5-a]pyrimidine-5-carboxylate (CAS No. 1453176-67-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse pharmacological effects, including anti-inflammatory, antiviral, and anticancer activities.

The chemical structure of methyl pyrazolo[1,5-a]pyrimidine-5-carboxylate is characterized by a pyrazolopyrimidine core with a methyl ester group attached to the carboxylic acid moiety. This structural arrangement confers the compound with specific chemical and physical properties that make it an attractive candidate for various pharmaceutical applications. Recent studies have highlighted its potential as a lead compound in drug discovery and development.

In terms of synthesis, methyl pyrazolo[1,5-a]pyrimidine-5-carboxylate can be prepared through a series of well-documented chemical reactions. One common approach involves the condensation of an appropriate pyrazole derivative with a substituted pyrimidine followed by esterification to introduce the methyl group. The synthetic route is highly reproducible and can be scaled up for industrial production, making it a viable option for large-scale manufacturing.

Recent research has focused on elucidating the biological activities of methyl pyrazolo[1,5-a]pyrimidine-5-carboxylate. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been reported to possess antiviral properties against several RNA viruses, including influenza and hepatitis C virus (HCV). These findings suggest that methyl pyrazolo[1,5-a]pyrimidine-5-carboxylate could be a valuable candidate for the development of novel antiviral drugs.

Another area of interest is the anticancer potential of methyl pyrazolo[1,5-a]pyrimidine-5-carboxylate. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell proliferation and survival. These results are promising and warrant further investigation in clinical settings.

The pharmacokinetic profile of methyl pyrazolo[1,5-a]pyrimidine-5-carboxylate has also been studied extensively. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolism primarily occurs in the liver via cytochrome P450 enzymes, leading to the formation of metabolites that are excreted through urine and feces.

In terms of safety and toxicity, preliminary studies have indicated that methyl pyrazolo[1,5-a]pyrimidine-5-carboxylate is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive toxicological evaluations are necessary to ensure its safety for human use. Ongoing research aims to address these concerns and provide a more detailed understanding of its safety profile.

The potential applications of methyl pyrazolo[1,5-a]pyrimidine-5-carboxylate extend beyond its direct therapeutic effects. It can also serve as a valuable tool in basic research for studying biological processes and signaling pathways. For example, its ability to modulate specific enzymes and pathways makes it useful for investigating the mechanisms underlying inflammation and cancer. Additionally, it can be used as a lead compound for structure-activity relationship (SAR) studies to identify more potent and selective analogs.

In conclusion, methyl pyrazolo[1,5-a]pyrimidine-5-carboxylate (CAS No. 1453176-67-4) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field of medicinal chemistry.